[2-[2-(Cyclohexen-1-yl)ethylamino]-2-oxoethyl] 2,4-dimethylbenzoate

• IUPAC Name: [2-[2-(cyclohexen-1-yl)ethylamino]-2-oxoethyl] 2,4-dimethylbenzoate
• InChI: InChI=1S/C19H25NO3/c1-14-8-9-17(15(2)12-14)19(22)23-13-18(21)20-11-10-16-6-4-3-5-7-16/h6,8-9,12H,3-5,7,10-11,13H2,1-2H3,(H,20,21)
• InChI Key: LZFOOJJHLUKLIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)OCC(=O)NCCC2=CCCCC2)C
• Molecular Formula: C19H25NO3
• Molecular Weight: 315.4 g/mol

Description

The compound appears to contain a cyclohexenyl group, an ethylamino group, and a benzoate group. Cyclohexenyl is a cyclic compound with a double bond, ethylamino refers to an ethyl group attached to an amine, and benzoate is a type of carboxylate ester.

Scientific Research Applications

Synthesis and Cytotoxic Activity

The synthesis of various carboxamide derivatives, including those with structures related to [2-[2-(Cyclohexen-1-yl)ethylamino]-2-oxoethyl] 2,4-dimethylbenzoate, has shown significant cytotoxicity against certain cancer cell lines. This suggests a potential application in cancer research and treatment. A study by Deady et al. (2005) demonstrated that compounds with diverse 2-substituents exhibit potent cytotoxicity against murine P388 leukemia and Lewis lung carcinoma, highlighting the therapeutic potential of such compounds in oncology (Deady et al., 2005).

Anti-inflammatory and Analgesic Properties

Research on hybrid molecules with structures similar to this compound has revealed promising anti-inflammatory and analgesic properties. Bhandari et al. (2010) synthesized a series of compounds with reduced gastrointestinal ulcerogenicity, significant anti-inflammatory, and analgesic effects, indicating potential applications in treating inflammatory conditions and pain management (Bhandari et al., 2010).

Photochemical Synthesis

The compound's structure has relevance in the field of photochemical synthesis. A study by Mohamadpour (2021) on the use of organic dyes in photochemical synthesis highlights the potential role of similar compounds in developing new synthetic methodologies, especially in green chemistry applications (Mohamadpour, 2021).

Ligand Chemistry and Catalysis

Compounds structurally related to this compound are used in synthesizing ligands for metal complexes, as demonstrated by Esquius et al. (2002). These ligands are important in catalysis and material science, indicating the compound's relevance in these fields (Esquius et al., 2002).